Cas no 1805068-38-5 (3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine)

3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine structure
1805068-38-5 structure
Product Name:3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
CAS No:1805068-38-5
MF:C7H6F2N2O3
MW:204.130948543549
CID:4805401
Update Time:2023-08-18

3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
    • Inchi: 1S/C7H6F2N2O3/c1-3-4(11(13)14)2-10-7(12)5(3)6(8)9/h2,6H,1H3,(H,10,12)
    • InChI Key: LCOTYAHZFPLIEI-UHFFFAOYSA-N
    • SMILES: FC(C1C(NC=C(C=1C)[N+](=O)[O-])=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 354
  • XLogP3: 0.3
  • Topological Polar Surface Area: 74.9

3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029029569-250mg
3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
1805068-38-5 95%
250mg
$989.80 2022-04-01
Alichem
A029029569-500mg
3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
1805068-38-5 95%
500mg
$1,668.15 2022-04-01
Alichem
A029029569-1g
3-(Difluoromethyl)-2-hydroxy-4-methyl-5-nitropyridine
1805068-38-5 95%
1g
$2,952.90 2022-04-01

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